Cas no 1343825-88-6 (3-(chlorosulfonyl)(methyl)aminobutanenitrile)

• Product Name: 3-(chlorosulfonyl)(methyl)aminobutanenitrile
• CAS No: 1343825-88-6
• MF: C₅H₉ClN₂O₂S
• MW: 196.655158758163
• MDL: MFCD18296516
• CID: 4590869
• PubChem ID: 63225272
• Update Time: 2025-06-08

3-(chlorosulfonyl)(methyl)aminobutanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-[(chlorosulfonyl)(methyl)amino]butanenitrile
• Sulfamoyl chloride, N-(2-cyano-1-methylethyl)-N-methyl-
• 3-(chlorosulfonyl)(methyl)aminobutanenitrile

• MDL： MFCD18296516
• Inchi： 1S/C5H9ClN2O2S/c1-5(3-4-7)8(2)11(6,9)10/h5H,3H2,1-2H3
• InChI Key： CAUWYOJXUGEQOU-UHFFFAOYSA-N
• SMILES： S(Cl)(N(C(C)CC#N)C)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 3-(chlorosulfonyl)(methyl)aminobutanenitrile

Research Brief on 3-(Chlorosulfonyl)(methyl)aminobutanenitrile (CAS: 1343825-88-6): Recent Advances and Applications

3-(Chlorosulfonyl)(methyl)aminobutanenitrile (CAS: 1343825-88-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonyl and nitrile functional groups, serves as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its potential in drug discovery, particularly in the development of enzyme inhibitors and targeted therapies. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and mechanistic insights.

One of the most notable advancements in the study of 3-(chlorosulfonyl)(methyl)aminobutanenitrile is its role in the synthesis of covalent inhibitors. Researchers have leveraged its reactive chlorosulfonyl group to design irreversible inhibitors targeting cysteine proteases, a class of enzymes implicated in various diseases, including cancer and inflammatory disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in forming stable covalent bonds with the active-site cysteine of cathepsin B, a protease overexpressed in tumor microenvironments. The study reported a significant reduction in tumor growth in preclinical models, underscoring the therapeutic potential of derivatives based on this scaffold.

In addition to its applications in drug discovery, 3-(chlorosulfonyl)(methyl)aminobutanenitrile has been explored as a key intermediate in the synthesis of agrochemicals. Its ability to act as a sulfonylating agent makes it valuable for the preparation of sulfonamide-based herbicides and fungicides. A recent patent (WO2023056123) filed by a leading agrochemical company describes a novel synthetic route utilizing this compound to produce high-yield, environmentally friendly sulfonamide derivatives with enhanced pesticidal activity. This development aligns with the growing demand for sustainable agricultural solutions.

Mechanistic studies have also shed light on the compound's reactivity and stability under various conditions. Nuclear magnetic resonance (NMR) and mass spectrometry analyses have confirmed its propensity to undergo nucleophilic substitution reactions, particularly at the chlorosulfonyl group. These findings, published in Organic & Biomolecular Chemistry (2024), provide a foundation for optimizing reaction conditions in industrial-scale syntheses. Furthermore, computational modeling has been employed to predict the compound's interactions with biological targets, facilitating the rational design of next-generation therapeutics.

Despite its promising applications, challenges remain in the handling and storage of 3-(chlorosulfonyl)(methyl)aminobutanenitrile due to its sensitivity to moisture and tendency to degrade under acidic conditions. Recent efforts have focused on developing stabilized formulations and protective packaging to extend its shelf life. Collaborative research between academic institutions and pharmaceutical companies has yielded innovative solutions, such as encapsulation in moisture-resistant matrices, as detailed in a 2024 Chemical Communications article.

In conclusion, 3-(chlorosulfonyl)(methyl)aminobutanenitrile (CAS: 1343825-88-6) represents a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential in drug and agrochemical development continue to drive innovation. Future research directions may include expanding its applications to other enzyme classes and exploring greener synthetic methodologies. As the field progresses, this compound is poised to play a pivotal role in addressing unmet medical and agricultural needs.